1-(2,4-dimethoxybenzyl)-4-(3-pyridinylmethyl)piperazine oxalate

• IUPAC Name: 1-[(2,4-dimethoxyphenyl)methyl]-4-(pyridin-3-ylmethyl)piperazine;oxalic acid
• InChI: InChI=1S/C19H25N3O2.C2H2O4/c1-23-18-6-5-17(19(12-18)24-2)15-22-10-8-21(9-11-22)14-16-4-3-7-20-13-16;3-1(4)2(5)6/h3-7,12-13H,8-11,14-15H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: AVHOGENILZYDOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(CC2)CC3=CN=CC=C3)OC.C(=O)(C(=O)O)O
• Molecular Formula: C21H27N3O6
• Molecular Weight: 417.5 g/mol

Description

1-(2,4-dimethoxybenzyl)-4-(3-pyridinylmethyl)piperazine oxalate is a chemical compound that is commonly used in scientific research for its unique properties. This compound has a wide range of applications in the field of biochemistry and pharmacology. In

Mechanism of Action

1-(2,4-dimethoxybenzyl)-4-(3-pyridinylmethyl)piperazine oxalate binds to specific receptors in the brain and activates signaling pathways that regulate a wide range of physiological processes. The exact mechanism of action is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the regulation of ion channels.
Biochemical and Physiological Effects:
1-(2,4-dimethoxybenzyl)-4-(3-pyridinylmethyl)piperazine oxalate has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been shown to regulate the activity of ion channels, which are critical for the proper functioning of the nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,4-dimethoxybenzyl)-4-(3-pyridinylmethyl)piperazine oxalate in lab experiments is its high affinity for several neurotransmitter receptors. This allows researchers to study the effects of specific neurotransmitters on physiological processes. However, one limitation of using this compound is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for the use of 1-(2,4-dimethoxybenzyl)-4-(3-pyridinylmethyl)piperazine oxalate in scientific research. One area of interest is the study of the role of specific neurotransmitter receptors in the regulation of physiological processes. Another area of interest is the development of new compounds that can selectively target specific receptors and signaling pathways. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for therapeutic applications.
Conclusion:
1-(2,4-dimethoxybenzyl)-4-(3-pyridinylmethyl)piperazine oxalate is a valuable tool in scientific research due to its unique properties and wide range of applications. Its high affinity for several neurotransmitter receptors makes it a useful tool for studying the regulation of physiological processes. However, its potential for off-target effects highlights the need for careful data interpretation. Further research is needed to fully understand the mechanism of action of this compound and its potential for therapeutic applications.

Synthesis Methods

The synthesis of 1-(2,4-dimethoxybenzyl)-4-(3-pyridinylmethyl)piperazine oxalate involves several steps. The first step is the reaction between 2,4-dimethoxybenzyl chloride and piperazine. The resulting product is then reacted with pyridine to form the final compound. This synthesis method is well-established and has been used in numerous studies.

Scientific Research Applications

1-(2,4-dimethoxybenzyl)-4-(3-pyridinylmethyl)piperazine oxalate has been widely used in scientific research due to its unique properties. It has been used as a ligand in receptor binding studies and has been shown to have affinity for several neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. It has also been used in studies on the regulation of ion channels and as a tool in the study of G protein-coupled receptor signaling pathways.